Cas no 1823477-10-6 (Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)-)

• Product Name: Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)-
• CAS No: 1823477-10-6
• MF: C₈H₇F₃N₂O₃
• MW: 236.147992372513
• CID: 5275977
• Update Time: 2025-05-21

Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)-

• Inchi： 1S/C8H7F3N2O3/c9-8(10,11)5-1-4(3-14)7(12)6(2-5)13(15)16/h1-2,14H,3,12H2
• InChI Key： SGUMBJXVIMXWCX-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C(F)(F)F)=CC([N+]([O-])=O)=C1N

Additional information on Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)-

Research Brief on Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)- (CAS: 1823477-10-6) in Chemical Biology and Pharmaceutical Applications

The compound Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)- (CAS: 1823477-10-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacophores. The presence of both amino and nitro groups, along with the trifluoromethyl moiety, confers distinct electronic and steric properties that make it a versatile building block for medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory pathways, showcasing its potential in anti-inflammatory drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed in the synthesis of a series of small-molecule inhibitors for protein kinases. The study demonstrated that derivatives of Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)- exhibited high selectivity and potency against certain kinase isoforms, with IC50 values in the low nanomolar range. These findings suggest its utility in targeted cancer therapies, particularly in cases where kinase inhibition is a viable strategy.

Another area of interest is the compound's potential application in agrochemicals. Preliminary research indicates that derivatives of this compound may act as effective herbicides or fungicides, owing to their ability to disrupt essential metabolic pathways in plants and fungi. However, further studies are needed to evaluate their environmental impact and efficacy under field conditions.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)-. A 2022 patent application describes a novel catalytic method that significantly improves yield and reduces byproducts, making large-scale production more feasible. This development is particularly relevant for pharmaceutical companies looking to incorporate this compound into their drug discovery pipelines.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetic properties and potential toxicity profiles. Ongoing research is investigating its metabolic stability, bioavailability, and potential off-target effects, which will be crucial for its transition from bench to bedside.

In conclusion, Benzenemethanol, 2-amino-3-nitro-5-(trifluoromethyl)- represents a promising chemical entity with diverse applications in drug discovery and agrochemical development. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in the context of targeted therapies and sustainable agriculture. Future research should focus on expanding its therapeutic indications while addressing potential safety concerns.